2-ethoxy-N-[(1-methanesulfonylpiperidin-4-yl)methyl]benzamide

• IUPAC Name: 2-ethoxy-N-[(1-methylsulfonylpiperidin-4-yl)methyl]benzamide
• InChI: InChI=1S/C16H24N2O4S/c1-3-22-15-7-5-4-6-14(15)16(19)17-12-13-8-10-18(11-9-13)23(2,20)21/h4-7,13H,3,8-12H2,1-2H3,(H,17,19)
• InChI Key: VDNDEXJVWGIQQZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NCC2CCN(CC2)S(=O)(=O)C
• Molecular Formula: C16H24N2O4S
• DSSTOX Substance ID: DTXSID901176996
• Molecular Weight: 340.4 g/mol
• CAS RN: 1235058-60-2

Description

2-Ethoxy-N-[(1-methanesulfonylpiperidin-4-yl)methyl]benzamide (EMB) is a small molecule that has been extensively studied for its potential applications in various scientific research fields. EMB has been found to possess a wide range of biological activities and has been used for a variety of purposes, including drug delivery, gene expression, and enzyme inhibition.

Scientific Research Applications

2-ethoxy-N-[(1-methanesulfonylpiperidin-4-yl)methyl]benzamide has been used in a variety of scientific research applications, including drug delivery, gene expression, and enzyme inhibition. In drug delivery, this compound has been used as a drug carrier due to its ability to selectively bind to specific proteins and cells. In gene expression, this compound has been used to activate or repress specific genes, allowing researchers to study gene regulation. In enzyme inhibition, this compound has been used to inhibit the activity of enzymes, allowing researchers to study enzyme kinetics.

Mechanism of Action

2-ethoxy-N-[(1-methanesulfonylpiperidin-4-yl)methyl]benzamide exerts its effects through a variety of mechanisms. In drug delivery, this compound binds to specific proteins and cells, allowing it to selectively deliver drugs to specific sites. In gene expression, this compound binds to DNA and modulates the expression of specific genes. In enzyme inhibition, this compound binds to enzymes and prevents them from catalyzing reactions.
Biochemical and Physiological Effects
This compound has been found to possess a wide range of biochemical and physiological effects. In drug delivery, this compound has been found to increase the bioavailability of drugs and reduce their toxicity. In gene expression, this compound has been found to modulate the expression of specific genes, allowing researchers to study gene regulation. In enzyme inhibition, this compound has been found to inhibit the activity of enzymes, allowing researchers to study enzyme kinetics.

Advantages and Limitations for Lab Experiments

2-ethoxy-N-[(1-methanesulfonylpiperidin-4-yl)methyl]benzamide has a number of advantages for laboratory experiments. It is a small molecule, allowing it to be easily synthesized and manipulated. It is also highly soluble in a variety of solvents, making it easy to work with in the laboratory. Additionally, it has a high degree of selectivity, allowing it to be used for specific purposes. However, this compound is also limited by its toxicity, which can be an issue when using it in laboratory experiments.

Future Directions

The future of 2-ethoxy-N-[(1-methanesulfonylpiperidin-4-yl)methyl]benzamide is promising, as there is still much to be explored. For example, further research could be conducted to improve its drug delivery capabilities, such as increasing its specificity and reducing its toxicity. Additionally, research could be conducted to explore the potential of this compound for gene expression and enzyme inhibition. Finally, research could be conducted to explore the potential of this compound for other applications, such as imaging and diagnostics.

Synthesis Methods

2-ethoxy-N-[(1-methanesulfonylpiperidin-4-yl)methyl]benzamide can be synthesized through a variety of methods, including the Mitsunobu reaction, the Biginelli reaction, and the Ugi reaction. The most common method is the Mitsunobu reaction, which involves the reaction of an alcohol with an acid chloride in the presence of a phosphine catalyst. The reaction yields a product with a high degree of stereoselectivity and is suitable for the synthesis of this compound.